ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride

• IUPAC Name: ethyl 2-[3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate;hydrochloride
• InChI: InChI=1S/C23H18N2O4.ClH/c1-2-29-22(26)14-17-13-21(16-7-10-18(11-8-16)25(27)28)24-20-12-9-15-5-3-4-6-19(15)23(17)20;/h3-13H,2,14H2,1H3;1H
• InChI Key: JKZODNIPOAXLRZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=NC2=C1C3=CC=CC=C3C=C2)C4=CC=C(C=C4)[N+](=O)[O-].Cl
• Molecular Formula: C23H19ClN2O4
• Molecular Weight: 422.9 g/mol

Description

Ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride, also known as NBQX, is a chemical compound that belongs to the family of quinoxalines. It is a potent and selective antagonist of the ionotropic glutamate receptors, specifically the AMPA subtype. NBQX has been extensively studied for its potential use in the treatment of various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.

Mechanism of Action

Ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride acts as a selective antagonist of the AMPA subtype of ionotropic glutamate receptors. By blocking the activity of these receptors, ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride reduces the excitability of neurons in the brain, which can help to prevent seizures and protect against neuronal damage in conditions such as stroke and neurodegenerative diseases.
Biochemical and Physiological Effects:
The primary biochemical effect of ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride is the inhibition of AMPA receptor activity in the brain. This leads to a reduction in neuronal excitability and can help to prevent seizures and protect against neuronal damage. Physiologically, ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride has been shown to reduce seizure activity in animal models of epilepsy and to protect against neuronal damage in models of stroke and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride for lab experiments is its selectivity for the AMPA subtype of ionotropic glutamate receptors. This allows researchers to specifically target this receptor subtype without affecting other glutamate receptors in the brain. However, one limitation of ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride is that it can only be used in in vitro experiments, as it cannot cross the blood-brain barrier and therefore cannot be used in in vivo experiments.

Future Directions

There are several potential future directions for research on ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride. One area of interest is the development of more potent and selective AMPA receptor antagonists that can cross the blood-brain barrier and be used in in vivo experiments. Another area of interest is the exploration of the potential use of ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride and other AMPA receptor antagonists in the treatment of addiction, as these compounds have been shown to reduce drug-seeking behavior in animal models. Finally, there is also interest in the development of novel drug delivery systems for ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride and other AMPA receptor antagonists, as this could improve their efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride involves a multi-step process that begins with the reaction of 3-nitrobenzoyl chloride and 2-aminobenzoic acid to form 3-(4-nitrophenyl)benzoic acid. This intermediate is then reacted with ethyl chloroacetate and triethylamine to form ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate. The final step involves the reaction of this compound with hydrochloric acid to form the hydrochloride salt of ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride.

Scientific Research Applications

Ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride has been extensively studied for its potential use in the treatment of various neurological disorders. It has been shown to be effective in reducing seizures in animal models of epilepsy and has also been shown to have neuroprotective effects in models of stroke and neurodegenerative diseases. In addition, ethyl [3-(4-nitrophenyl)benzo[f]quinolin-1-yl]acetate hydrochloride has been studied for its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models.